Cas no 203784-65-0 (N,O-Bis(trimethyl-d9-silyl)acetamide >90%)

N,O-Bis(trimethyl-d9-silyl)acetamide (>90%) is a deuterated silylating reagent widely used in analytical chemistry, particularly in mass spectrometry and NMR spectroscopy. Its key advantage lies in the incorporation of nine deuterium atoms (d9) in the trimethylsilyl groups, which enhances isotopic labeling for precise spectral analysis. The compound efficiently derivatizes polar functional groups (e.g., -OH, -NH, -COOH), improving volatility and detection sensitivity in GC-MS applications. Its high purity (>90%) ensures consistent performance in trace analysis, while the deuterated structure minimizes interference in quantitative studies. This reagent is particularly valuable for metabolic profiling and stable isotope dilution assays, offering superior signal resolution and reduced background noise.
N,O-Bis(trimethyl-d9-silyl)acetamide >90% structure
203784-65-0 structure
Product Name:N,O-Bis(trimethyl-d9-silyl)acetamide >90%
CAS No:203784-65-0
MF:C8H21NOSi2
MW:221.54035449028
CID:909673
PubChem ID:24874823
Update Time:2025-05-24

N,O-Bis(trimethyl-d9-silyl)acetamide >90% Chemical and Physical Properties

Names and Identifiers

    • n,o-bis(trimethyl-d9-silyl)acetamide
    • BSA-d18
    • N,O-Bis(trimethyl-d9-silyl)acetamide, 99 atom % D, 98% (CP)
    • 203784-65-0
    • CS-0626161
    • J-013256
    • HY-Y1019S
    • N,O-Bis(trimethyl-d9-silyl)acetamide >90per cent
    • N,O-BIS-(TRIMETHYL-D9-SILYL)ACETAMIDE
    • Trimethylsilyl N-(trimethylsilyl)acetimidate-d18
    • tris(trideuteriomethyl)silyl (1E)-N-[tris(trideuteriomethyl)silyl]ethanimidate
    • N,O-Bis(trimethyl-d9-silyl)acetamide >90%
    • MDL: MFCD01075431
    • Inchi: 1S/C8H21NOSi2/c1-8(9-11(2,3)4)10-12(5,6)7/h1-7H3/b9-8+/i2D3,3D3,4D3,5D3,6D3,7D3
    • InChI Key: SIOVKLKJSOKLIF-ZISKVVLHSA-N
    • SMILES: [Si](C([2H])([2H])[2H])(C([2H])([2H])[2H])(C([2H])([2H])[2H])O/C(/C)=N/[Si](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 221.22900
  • Monoisotopic Mass: 221.22914879g/mol
  • Isotope Atom Count: 18
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • Density: 0.869 g/mL at 25 °C
  • Melting Point: 24 °C
  • Boiling Point: 71-73 °C/35 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:53.6°F
    Degrees Celsius:12°C
  • Refractive Index: 1.411
  • PSA: 21.59000
  • LogP: 3.09120
  • Vapor Pressure: 2.9±0.3 mmHg at 25°C

N,O-Bis(trimethyl-d9-silyl)acetamide >90% Security Information

  • Symbol: GHS02 GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H225-H302-H314
  • Warning Statement: P210-P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 2920 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 10-14-22-34
  • Safety Instruction: 26-36/37/39-45
  • Hazardous Material Identification: C
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N,O-Bis(trimethyl-d9-silyl)acetamide >90% Pricemore >>

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Additional information on N,O-Bis(trimethyl-d9-silyl)acetamide >90%

N,O-Bis(trimethyl-d9-silyl)acetamide: A Comprehensive Overview

N,O-Bis(trimethyl-d9-silyl)acetamide, with the CAS number 203784-65-0, is a highly specialized chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which incorporates two trimethylsilyl groups attached to the nitrogen and oxygen atoms of an acetamide backbone. The presence of the d9 isotope in the trimethylsilyl groups adds an additional layer of complexity and utility to this compound, making it a valuable tool in advanced chemical research and manufacturing.

The synthesis of N,O-Bis(trimethyl-d9-silyl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high purity. Recent advancements in catalytic chemistry have enabled more efficient pathways for its production, particularly through the use of transition metal catalysts. These methods not only enhance yield but also minimize by-products, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of this compound is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and ceramics. The ability of N,O-Bis(trimethyl-d9-silyl)acetamide to form robust cross-linked networks has been exploited in the development of high-performance composites used in aerospace and automotive industries. Additionally, its role as a silylating agent in organic synthesis has been pivotal in creating novel pharmaceutical intermediates.

In recent studies, researchers have explored the potential of N,O-Bis(trimethyl-d9-silyl)acetamide in biochemistry, particularly in the stabilization of proteins during cryopreservation. The compound's ability to form protective layers around biomolecules has shown promise in extending the shelf life of biopharmaceuticals and improving their stability during transportation.

The isotopic labeling provided by the d9 silyl groups has also made this compound invaluable in nuclear magnetic resonance (NMR) spectroscopy. By incorporating deuterium into key positions, scientists can gain deeper insights into molecular dynamics and reaction mechanisms, enhancing our understanding of complex chemical systems.

In terms of safety and handling, N,O-Bis(trimethyl-d9-silyl)acetamide must be treated with care due to its reactivity under certain conditions. Proper storage and handling protocols are essential to prevent unintended reactions or degradation. Nonetheless, its benefits far outweigh these considerations, making it a cornerstone in modern chemical research.

Looking ahead, ongoing research is focused on expanding the versatility of this compound by exploring its use in nanotechnology and green chemistry initiatives. Its potential as a building block for eco-friendly materials could revolutionize industries ranging from electronics to construction.

In conclusion, N,O-Bis(trimethyl-d9-silyl)acetamide stands as a testament to human ingenuity in chemical synthesis. With its diverse applications and ongoing contributions to scientific discovery, this compound continues to shape the future of chemistry and related disciplines.

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